Cas no 2227680-82-0 ((1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol
• CAS No: 2227680-82-0
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 5772954
• PubChem ID: 165776642
• Update Time: 2023-11-15

(1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3,3-difluorocyclobutyl)propan-1-ol
• 2227680-82-0
• EN300-1948555

• Inchi： 1S/C7H13F2NO/c8-7(9)3-5(4-7)6(11)1-2-10/h5-6,11H,1-4,10H2/t6-/m0/s1
• InChI Key： JLYIZMUCGYAATQ-LURJTMIESA-N
• SMILES： FC1(CC([C@H](CCN)O)C1)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų